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Compound of Interest

Compound Name: 2-(Dimethylamino)benzaldehyde

Cat. No.: B1293426

An In-Depth Technical Guide to the Safe Handling and Storage of 2-
(Dimethylamino)benzaldehyde

This guide provides comprehensive safety, handling, and storage protocols for 2-
(Dimethylamino)benzaldehyde (CAS No. 579-72-6), a crucial reagent in various chemical
syntheses and analytical applications, including its use in Ehrlich's reagent. The information
herein is synthesized from authoritative safety data sheets and chemical handling standards,
designed to empower researchers, scientists, and drug development professionals with the
knowledge to mitigate risks and ensure laboratory safety. The causality behind each procedural
recommendation is explained to foster a deeper understanding of chemical safety principles.

Core Hazard Profile & Chemical Identity

Understanding the intrinsic properties and hazards of a chemical is the foundation of safe
laboratory practice. 2-(Dimethylamino)benzaldehyde is an organic compound that requires
careful handling due to its irritant properties and potential for harm upon exposure.

GHS Hazard Identification

The Globally Harmonized System (GHS) provides a universal framework for classifying the
hazards of chemical products. 2-(Dimethylamino)benzaldehyde is consistently classified with
the following hazards.[1][2][3]
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Hazard Class

GHS Code

Description

Causality &
Implication

Acute Toxicity, Oral

H302

Harmful if swallowed.

[4]

Ingestion can lead to
systemic toxicity. The
molecule's structure
allows it to interfere
with biological
processes, causing
harm if it enters the

gastrointestinal tract.

[5]L6]

Skin

Corrosion/Irritation

H315

Causes skin irritation.

(1112131071

The compound can
react with moisture
and proteins in the
skin, leading to local
inflammation,
redness, and
discomfort. Prolonged
contact may lead to
more severe

dermatitis.

Serious Eye

Damage/Irritation

H319

Causes serious eye
irritation.[1][2][3][7]

Direct contact with the
sensitive tissues of
the eye can cause
significant irritation,
pain, and potential
damage. The
aldehyde functional
group can be
particularly reactive
with mucous

membranes.

Specific Target Organ
Toxicity

H335

May cause respiratory
irritation.[1][2][3][ 7]

Inhalation of dust or
vapors can irritate the

mucous membranes
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of the respiratory tract,
leading to coughing,
shortness of breath,
and inflammation.[5]
[7] This is why
handling in a
ventilated area is

critical.

Physical & Chemical Properties

These properties are essential for determining appropriate storage conditions and predicting
the substance's behavior during handling and in the event of a spill.

Property Value Source
CAS Number 579-72-6 [2][8][9]
Molecular Formula CoH11NO [81[9][10]
Molecular Weight 149.19 g/mol [819]
Appearance C.:Ieér, light green to yellow (10]
liquid
Boiling Point 115-120 °C (at 5 Torr) [4][10]
Storage Temperature 2-8°C, under inert atmosphere [8][10]

Exposure Control & Personal Protective Equipment
(PPE)

The primary goal of exposure control is to create a reliable barrier between the researcher and
the chemical. The selection of PPE is not arbitrary; it is a scientifically-driven choice based on
the specific hazards of the substance.

» Engineering Controls: The most effective control measure is to handle the chemical in a
controlled environment.
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o Chemical Fume Hood: Always handle 2-(Dimethylamino)benzaldehyde inside a certified

chemical fume hood.[8] This is non-negotiable. The hood's constant airflow pulls vapors
and fine particulates away from the user's breathing zone, directly mitigating the
respiratory irritation hazard (H335).[5][7]

e Personal Protective Equipment (PPE): This is the final line of defense.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to

OSHA 1910.133 or EN166 standards.[5][11] This is crucial to prevent accidental splashes
from causing serious eye irritation (H319).

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves, tested to EN 374
standards.[1][12] Always inspect gloves for tears or pinholes before use. It is critical to
understand that gloves provide protection for a limited time. If direct contact occurs,
remove, and dispose of the gloves immediately and wash your hands thoroughly.[12]

Skin and Body Protection: A standard laboratory coat should be worn and kept fully
buttoned.[8] For tasks with a higher risk of splashing, consider an impervious apron.
Contaminated clothing must be removed immediately and washed before reuse.[2][13]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential for maintaining the chemical's

integrity and ensuring a safe laboratory environment.

Handling

Work Practices: Always wash hands thoroughly with soap and water after handling the
chemical, even if gloves were worn.[1][5] Do not eat, drink, or smoke in areas where this
chemical is handled or stored.[1][14]

Preventing Exposure: Avoid breathing dust, fumes, or vapors.[1][2][7] Use practices that
minimize the generation of aerosols or dust.[15] When transferring the solid, use a spatula
and weigh it in a fume hood to prevent inhalation.

Grounding: For procedures that may generate static electricity, ensure all equipment is
properly grounded to prevent ignition sources.[6]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b1293426?utm_src=pdf-body
https://www.chemsrc.com/en/cas/579-72-6_1041258.html
https://pim-resources.coleparmer.com/sds/17655.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-EHRLICHS-A-REAGENT-CASNO-03635-EN.aspx
https://pim-resources.coleparmer.com/sds/17655.pdf
https://www.fishersci.com/store/msds?partNumber=D7125&productDescription=P-DIMET+AMINBENALDEHYD+CR+25G&vendorId=VN00033897&countryCode=US&language=en
https://www.chemscience.com/assets/uploads/safety_datasheet/R005-sds.pdf
https://drugcheckingbc.ca/wp-content/uploads/sites/4/2024/10/Using-Ehrlich-Reagent-for-Drug-Checking.pdf
https://drugcheckingbc.ca/wp-content/uploads/sites/4/2024/10/Using-Ehrlich-Reagent-for-Drug-Checking.pdf
https://www.chemsrc.com/en/cas/579-72-6_1041258.html
https://aksci.com/sds/V6747_SDS.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-202888.pdf
https://www.chemscience.com/assets/uploads/safety_datasheet/R005-sds.pdf
https://pim-resources.coleparmer.com/sds/17655.pdf
https://www.chemscience.com/assets/uploads/safety_datasheet/R005-sds.pdf
https://www.biognost.com/wp-content/uploads/2020/02/Ehrlich-aldehyde-reagent__MSDS_v4.pdf
https://www.chemscience.com/assets/uploads/safety_datasheet/R005-sds.pdf
https://aksci.com/sds/V6747_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-EHRLICHS-A-REAGENT-CASNO-03635-EN.aspx
https://sds.chemtel.net/webclients/safariland/finished_goods/ODV%20907%20-%20Ehrlichs%20Modified%20Reagent%20-%20NarcoPouch%20D-Lysergic%20Acid%20Diethylamide%20-%20LSD%20-%20Presumptive%20Screening%20Test%20Kit%20-%203%20Ampoule.pdf
https://westliberty.edu/health-and-safety/files/2010/02/P-Dimethylaminobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Storage

Temperature and Atmosphere: Store containers in a cool, dry, and well-ventilated area,
specifically between 2-8°C.[8][10] Storing under an inert atmosphere, such as nitrogen, is
recommended to prevent degradation.[5]

Container Integrity: Keep the container tightly closed when not in use.[2][5][14] Ensure
containers are clearly labeled and stored upright to prevent leaks.[14]

Incompatibilities: Store 2-(Dimethylamino)benzaldehyde away from strong oxidizing
agents.[5][8][11][13] Contact with these substances can lead to vigorous, exothermic
reactions, creating a fire or explosion hazard. Also, avoid storing near strong bases.[11]

Light Sensitivity: The compound can be light-sensitive.[5][11] Store in an opaque container or
in a dark location to prevent photochemical degradation, which could alter its purity and
reactivity.

Emergency & First Aid Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or spill. All

personnel must be familiar with these procedures and the location of safety equipment.

First Aid Measures

The immediate response to an exposure can significantly impact the outcome.

Eye Contact: Immediately flush the eyes with copious amounts of running water for at least
15 minutes, holding the eyelids open to ensure the entire surface is rinsed.[2][5][7] Remove
contact lenses if present and easy to do.[1][7] Seek immediate medical attention.[7]

Skin Contact: Remove all contaminated clothing immediately.[7] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[5] If skin irritation occurs or persists,
seek medical advice.[2][7]

Inhalation: Move the affected person to fresh air at once.[5][7] If breathing is difficult or has
stopped, provide artificial respiration.[5][14] Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting.[5][7][13] If the person is conscious, rinse their mouth
thoroughly with water and have them drink one or two glasses of water.[5] Never give
anything by mouth to an unconscious person.[5][13] Call for immediate medical help.[15]

Accidental Release Measures

A calm and methodical response to a spill is critical to prevent further contamination or injury.
e Minor Spill:
o Ensure the area is well-ventilated and restrict access.

o Wearing appropriate PPE (goggles, gloves, lab coat), cover the spill with a non-
combustible absorbent material like sand, diatomite, or universal binders.[15]

o Carefully sweep or scoop the absorbed material into a clearly labeled, sealable container
for chemical waste disposal.[5]

o Clean the spill area thoroughly with soap and water.
e Major Spill:

o Evacuate the immediate area and alert colleagues.

o If safe to do so, remove any ignition sources.

o Contact your institution's environmental health and safety (EHS) department or emergency
response team immediately.

o Do not attempt to clean up a large spill without proper training and equipment.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol provides a step-by-step methodology for a common laboratory task, integrating
the safety principles discussed above.
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Objective: To safely prepare 10 mL of a 10 mM stock solution of 2-
(Dimethylamino)benzaldehyde in DMSO.

Materials:

e 2-(Dimethylamino)benzaldehyde (solid)
e Anhydrous Dimethyl Sulfoxide (DMSO)

e Analytical balance

e 15 mL conical tube

e Micropipettes

e Spatula

» Vortex mixer

Procedure:

e PPE and Setup: Don a lab coat, nitrile gloves, and chemical safety goggles. Perform all
steps within a certified chemical fume hood.

e Calculation: Calculate the required mass of 2-(Dimethylamino)benzaldehyde. (MW =
149.19 g/mol).

o Mass (g) =0.010 L * 0.010 mol/L * 149.19 g/mol = 0.0149 g or 14.9 mg.

e Weighing: Place a weigh boat on the analytical balance inside the fume hood and tare it.
Carefully use a spatula to weigh out approximately 14.9 mg of the compound. Causality:
Weighing the powder in the hood prevents inhalation of fine particles that can cause
respiratory irritation.

o Transfer: Carefully transfer the weighed powder into a labeled 15 mL conical tube.

¢ Solubilization: Using a micropipette, add 10 mL of anhydrous DMSO to the conical tube.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1293426?utm_src=pdf-body
https://www.benchchem.com/product/b1293426?utm_src=pdf-body
https://www.benchchem.com/product/b1293426?utm_src=pdf-body
https://www.benchchem.com/product/b1293426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Mixing: Cap the tube securely and vortex until the solid is completely dissolved. The solution

should be clear.

o Storage: Seal the tube with paraffin film. Store the stock solution at 2-8°C in a dark, clearly
labeled container. Causality: Storing at the recommended temperature and protecting from
light maintains the stability and integrity of the compound in solution.

» Waste Disposal: Dispose of the weigh boat, gloves, and any other contaminated disposable

materials in the appropriate solid chemical waste container.

Visualization of Spill Response Workflow

The following diagram outlines the logical decision-making process for responding to an
accidental spill of 2-(Dimethylamino)benzaldehyde.
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[Assess Spill Size & LocatiorD

l

Is Spill >100mL or
outside containment?

No (Minor Spill)

Evacuate Area
Alert EHS/Emergency Services

Are You Trained & Equipped
with Proper PPE?

Don Appropriate PPE:
Alert Supervisor - Nitrile Gloves
Do Not Proceed - Safety Goggles
- Lab Coat

Ensure Adequate Ventilation
(Fume Hood On)

Y

Cover with Inert Absorbent
(e.g., Sand, Vermiculite)

A

Collect into Labeled
Waste Container

Y

Decontaminate Spill Area
with Soap and Water

Dispose of Waste & PPE
per Institutional Policy

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemscience.com [chemscience.com]

. aksci.com [aksci.com]

. chemical-label.com [chemical-label.com]

. echemi.com [echemi.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. westliberty.edu [westliberty.edu]

. lobachemie.com [lobachemie.com]

. 2-(Dimethylamino)benzaldehyde | CAS#:579-72-6 | Chemsrc [chemsrc.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. 2-(Dimethylamino)benzaldehyde | 579-72-6 [amp.chemicalbook.com]
e 10. 2-(Dimethylamino)benzaldehyde | 579-72-6 [amp.chemicalbook.com]
e 11. fishersci.com [fishersci.com]

e 12. drugcheckingbc.ca [drugcheckingbc.ca]

¢ 13. datasheets.scbt.com [datasheets.scbt.com]

e 14. biognost.com [biognost.com]

e 15. sds.chemtel.net [sds.chemtel.net]

 To cite this document: BenchChem. [Safety, handling, and storage guidelines for 2-
(Dimethylamino)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293426#safety-handling-and-storage-guidelines-for-
2-dimethylamino-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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